Cas no 1256391-71-5 (Ethyl 5-oxa-6-azaspiro[3.4]octane-7-carboxylate)

• Product Name: Ethyl 5-oxa-6-azaspiro[3.4]octane-7-carboxylate
• CAS No: 1256391-71-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 4934124
• Update Time: 2025-06-30

Ethyl 5-oxa-6-azaspiro[3.4]octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-oxa-6-azaspiro[3.4]octane-7-carboxylate
• 5-oxa-6-aza-spiro[3.4]octane-7-carboxylic acid ethyl ester
• Ethyl 5-oxa-6-azaspiro[3.4]octane-7-carboxylate

• Inchi： 1S/C9H15NO3/c1-2-12-8(11)7-6-9(13-10-7)4-3-5-9/h7,10H,2-6H2,1H3
• InChI Key： MZEOOTBCIMYLSX-UHFFFAOYSA-N
• SMILES： O1C2(CC(C(=O)OCC)N1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 5-oxa-6-azaspiro[3.4]octane-7-carboxylate

Ethyl 5-Oxa-6-Azaspiro[3.4]Octane-7-Carboxylate: A Comprehensive Overview

Ethyl 5-Oxa-6-Azaspiro[3.4]Octane-7-Carboxylate, with the CAS number 1256391-71-5, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, creating a spiro junction. The structure of Ethyl 5-Oxa-6-Azaspiro[3.4]Octane-7-Carboxylate is notable for its spiro ring system, which includes an oxygen atom (oxa) and a nitrogen atom (aza), making it a versatile molecule with potential applications in drug design, polymer synthesis, and advanced materials.

Recent studies have highlighted the importance of spiro compounds like Ethyl 5-Oxa-6-Azaspiro[3.4]Octane-7-Carboxylate in medicinal chemistry due to their ability to mimic complex biological molecules and interact with target proteins in unique ways. The presence of both oxygen and nitrogen atoms in the spiro system introduces functional groups that can participate in hydrogen bonding, a key interaction in biological systems. This makes Ethyl 5-Oxa-6-Azaspiro[3.4]Octane-7-Carboxylate a promising candidate for drug development, particularly in the design of bioactive molecules with improved pharmacokinetic properties.

In terms of synthesis, Ethyl 5-Oxa-6-Azaspiro[3.4]Octane-7-Carboxylate can be prepared through various routes, including cyclization reactions and ring-forming strategies. One common approach involves the reaction of amino alcohols with carboxylic acids or their derivatives under specific conditions to form the spiro structure. The choice of reagents and reaction conditions plays a critical role in determining the yield and purity of the final product. Researchers have also explored green chemistry methods to synthesize this compound, emphasizing sustainability and environmental friendliness.

The physical properties of Ethyl 5-Oxa-6-Azaspiro[3.4]Octane-7-Carboxylate are influenced by its molecular structure and functional groups. For instance, the carboxylic acid ester group contributes to its solubility in organic solvents, while the spiro system affects its melting point and thermal stability. These properties make it suitable for use in various industrial applications, including as a precursor for more complex molecules or as an additive in polymer formulations.

Recent advancements in computational chemistry have enabled researchers to model the behavior of Ethyl 5-Oxa-6-Azaspiro[3.4]Octane-7-Carboxylate at the molecular level. By using techniques such as molecular docking and quantum mechanics calculations, scientists can predict how this compound interacts with biological targets or participates in chemical reactions. These insights are invaluable for optimizing its use in drug discovery and materials science.

In conclusion, Ethyl 5-Oxa-6-Azaspiro[3.4]Octane-7-Carboxylate is a fascinating compound with a diverse range of potential applications. Its unique spiro structure, functional groups, and favorable physical properties make it a valuable addition to the arsenal of tools available to chemists and materials scientists. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing both academic and industrial endeavors.